Methyl 2-{[4-(trifluoromethyl)benzyl]oxy}benzoate

• IUPAC Name: methyl 2-[[4-(trifluoromethyl)phenyl]methoxy]benzoate
• InChI: InChI=1S/C16H13F3O3/c1-21-15(20)13-4-2-3-5-14(13)22-10-11-6-8-12(9-7-11)16(17,18)19/h2-9H,10H2,1H3
• InChI Key: ZVPCXMXUVHUXGP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1OCC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C16H13F3O3
• DSSTOX Substance ID: DTXSID201213856
• Molecular Weight: 310.27 g/mol
• CAS RN: 1163729-48-3

Description

Methyl 2-{[4-(trifluoromethyl)benzyl]oxy}benzoate is a useful research compound. Its molecular formula is C16H13F3O3 and its molecular weight is 310.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Supramolecular Networks and Polymer Chemistry

Methyl 2-{[4-(trifluoromethyl)benzyl]oxy}benzoate has been studied in the context of forming supramolecular networks. In one study, its crystallization and aggregation were described, particularly its role in forming "supramolecular interpenetrating networks" in isotropic polymethacrylate resin, leading to novel polymer structures (Beginn, Zipp, & Möller, 2000).

2. Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives

This compound has been used in synthesizing ortho-trifluoromethoxylated aniline derivatives, which have potential applications in pharmaceuticals and agrochemicals. The synthesis process, utilizing 1-trifluoromethyl-1,2-benziodoxol-3(1H)-one (Togni reagent II), has been described as user-friendly and applicable to a wide spectrum of derivatives (Feng & Ngai, 2016).

3. Crystal Engineering

In crystal engineering, the study of Methyl 2-(carbazol-9-yl)benzoate, which has structural similarities, has been used to understand phase transitions in high-Z′ structures. This research offers insights into the molecular conformations and stabilization mechanisms in crystals under high pressure (Johnstone et al., 2010).

4. Organic Synthesis

Methyl 2-{[(trifluoromethyl)benzyl]oxy}benzoate has been a subject in various organic synthesis processes. For instance, it has been involved in cyclization reactions leading to 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, showcasing its versatility in organic chemistry (Ukrainets et al., 2014).

5. Medicinal Chemistry

While specifically avoiding drug use and dosage information, it is worth mentioning that compounds structurally similar to this compound have been studied for their potential as medicinal agents. For example, enzyme-catalyzed reactions of methyl benzoates, including those with trifluoromethyl substituents, have been explored for the synthesis of bioactive molecules (Boyd et al., 2008).